Cas no 41337-83-1 (6-(Hydroxymethyl)pyridine-2-carboxamide)

• Product Name: 6-(Hydroxymethyl)pyridine-2-carboxamide
• CAS No: 41337-83-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD09991807
• CID: 1026938
• PubChem ID: 14916981
• Update Time: 2025-11-01

6-(Hydroxymethyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(Hydroxymethyl)picolinamide
• 1-Pyrrolidinecarboxylicacid,3-amino-4-hydroxy-,1,1-dimethylethylester,cis-(9CI)
• 6-(Hydroxymethyl)picolimide
• 6-(HYDROXYMETHYL)PYRIDINE-2-CARBOXAMIDE
• SB54007
• DB-229444
• MFCD09991807
• CS-W004165
• 2-Carboxamide-6-(hydroxymethyl)pyridine
• 41337-83-1
• UMCXCEKIEZBYHD-UHFFFAOYSA-N
• DTXSID40565360
• AKOS006310395
• SCHEMBL2829094
• 6-hydroxymethyl-2-pyridinecarboxamide
• 6-(hydroxymethyl)-2-pyridinecarboxamide;2-pyridinecarboxamide, 6-(hydroxymethyl)-;
• TS-02022
• SY239741
• 6-(Hydroxymethyl)pyridine-2-carboxamide

• MDL： MFCD09991807
• Inchi： 1S/C7H8N2O2/c8-7(11)6-3-1-2-5(4-10)9-6/h1-3,10H,4H2,(H2,8,11)
• InChI Key： UMCXCEKIEZBYHD-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C(N)=O)N=1

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (100 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-(Hydroxymethyl)pyridine-2-carboxamide

Introduction to 6-(Hydroxymethyl)pyridine-2-carboxamide (CAS No. 41337-83-1)

6-(Hydroxymethyl)pyridine-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 41337-83-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative features a pyridine core functionalized with both a hydroxymethyl group and an amide moiety, making it a versatile intermediate in the development of various biologically active molecules. The structural motif of this compound positions it as a valuable building block for medicinal chemists exploring novel therapeutic agents.

The hydroxymethyl substituent at the 6-position of the pyridine ring introduces hydrophilicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. Meanwhile, the amide group at the 2-position provides a site for further derivatization, enabling the construction of more complex scaffolds through condensation reactions or nucleophilic substitutions. These features make 6-(Hydroxymethyl)pyridine-2-carboxamide a compelling candidate for drug discovery programs targeting neurological disorders, infectious diseases, and metabolic conditions.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the identification of pharmacophores within this class of compounds. Studies published in journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry Letters* highlight the utility of pyridine derivatives in modulating protein-protein interactions and enzyme activity. Specifically, derivatives of 6-(Hydroxymethyl)pyridine-2-carboxamide have been investigated for their potential in inhibiting kinases and phosphodiesterases implicated in cancer progression. The hydroxymethyl group has been shown to enhance binding affinity through hydrogen bonding with key residues in target proteins, while the amide functionality serves as a pivot point for conformational flexibility.

The synthesis of 6-(Hydroxymethyl)pyridine-2-carboxamide typically involves multi-step organic transformations starting from commercially available pyridine precursors. A common synthetic route includes formylation at the 6-position followed by amide bond formation. Modern methodologies leverage catalytic systems such as Buchwald-Hartwig coupling or transition-metal-catalyzed cross-coupling reactions to achieve regioselective modifications. These approaches not only improve yield but also minimize byproduct formation, aligning with green chemistry principles. The growing emphasis on sustainable manufacturing processes has spurred interest in optimizing synthetic pathways for compounds like 6-(Hydroxymethyl)pyridine-2-carboxamide, ensuring scalability without compromising purity.

From a pharmacological perspective, the biological activity of 6-(Hydroxymethyl)pyridine-2-carboxamide and its derivatives has been extensively explored in preclinical models. Research indicates that modifications to the hydroxymethyl or amide group can significantly alter potency and selectivity profiles. For instance, electron-withdrawing substituents appended to the amide nitrogen can enhance binding to acidic residues in protein targets, whereas bulky groups may improve cell permeability. Such structural diversifications underscore the importance of 6-(Hydroxymethyl)pyridine-2-carboxamide as a scaffold for generating libraries of compounds suitable for rapid testing in vitro and in vivo.

The role of computational modeling in rational drug design has further amplified the relevance of this compound. Molecular docking simulations combined with quantum mechanical calculations allow researchers to predict binding modes and energetics between 6-(Hydroxymethyl)pyridine-2-carboxamide derivatives and biological macromolecules. These predictions guide experimental efforts by highlighting key interactions mediated by the hydroxymethyl and amide groups, thereby streamlining the optimization process. Moreover, machine learning algorithms trained on large datasets of drug-like molecules can identify promising analogs based on structural features encoded by these functional moieties.

In clinical development pipelines, compounds derived from 6-(Hydroxymethyl)pyridine-2-carboxamide have demonstrated promise as leads for treating central nervous system (CNS) disorders due to their ability to cross the blood-brain barrier efficiently. Preclinical studies suggest that certain analogs modulate neurotransmitter receptor activity without significant off-target effects, positioning them as candidates for Phase I/II trials. The versatility of this scaffold also extends to antiviral applications, where modifications at the 2-position can disrupt viral protease functions critical for replication cycles.

The chemical robustness of 6-(Hydroxymethyl)pyridine-2-carboxamide makes it an attractive candidate for industrial-scale production. Its stability under various storage conditions and compatibility with standard purification techniques enhance its practicality in pharmaceutical manufacturing workflows. As demand for high-quality intermediates grows, suppliers specializing in fine chemicals have refined processes to deliver consistent batches meeting stringent quality control standards set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA). This reliability ensures that researchers worldwide can depend on this compound when developing novel therapeutics.

Looking ahead, emerging trends in medicinal chemistry suggest that further exploration of 6-(Hydroxymethyl)pyridine-2-carboxamide will continue to yield innovative drug candidates. Innovations such as biocatalytic methods for constructing complex scaffolds or photoredox catalysis for introducing functional diversity may unlock new synthetic possibilities within this class of molecules. Collaborative efforts between academia and industry will be essential to translate these discoveries into tangible benefits for patients suffering from unmet medical needs worldwide.